Cas no 51421-38-6 (NAPHTHALEN-1-YLMETHYL-HYDRAZINE)
NAPHTHALEN-1-YLMETHYL-HYDRAZINE Chemical and Physical Properties
Names and Identifiers
-
- NAPHTHALEN-1-YLMETHYL-HYDRAZINE
- naphthalen-1-ylmethylhydrazine
- (naphthalen-1-ylmethyl)hydrazine
- AGN-PC-015XF2
- CTK1G8759
- F2158-1481
- Hydrazine, (1-naphthalenylmethyl)-
- MolPort-004-298-144
- SureCN2655761
- DTXSID201303592
- a-naphthylmethylhydrazine
- SCHEMBL2655761
- AKOS000134317
- AS-83821
- [(naphthalen-1-yl)methyl]hydrazine
- 51421-38-6
- (1-Naphthalenylmethyl)hydrazine
-
- MDL: MFCD07786328
- Inchi: 1S/C11H12N2/c12-13-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7,13H,8,12H2
- InChI Key: ZCHQLJHNQLLRNW-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=C2C=CC=CC=12)N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38Ų
NAPHTHALEN-1-YLMETHYL-HYDRAZINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D143084-1g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 1g |
$325 | 2024-08-03 | |
| eNovation Chemicals LLC | D143084-2g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 2g |
$385 | 2024-08-03 | |
| eNovation Chemicals LLC | D143084-5g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 5g |
$465 | 2024-08-03 | |
| eNovation Chemicals LLC | D143084-2g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 2g |
$385 | 2025-02-22 | |
| eNovation Chemicals LLC | D143084-1g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 1g |
$325 | 2025-02-22 | |
| eNovation Chemicals LLC | D143084-5g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 5g |
$465 | 2025-02-22 | |
| eNovation Chemicals LLC | D143084-1g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 1g |
$325 | 2025-02-25 | |
| eNovation Chemicals LLC | D143084-2g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 2g |
$385 | 2025-02-25 | |
| eNovation Chemicals LLC | D143084-5g |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE |
51421-38-6 | 95% | 5g |
$465 | 2025-02-25 |
NAPHTHALEN-1-YLMETHYL-HYDRAZINE Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on NAPHTHALEN-1-YLMETHYL-HYDRAZINE
Naphthalemethylhydrazine: A Comprehensive Overview
Naphthalemethylhydrazine, also known by its CAS number 51421-38-6, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention from researchers and industry professionals alike. In this article, we delve into the chemical properties, synthesis methods, applications, and recent advancements related to naphthalemethylhydrazine.
The chemical structure of naphthalemethylhydrazine comprises a naphthalene ring system attached to a methylhydrazine group. This combination endows the compound with distinct electronic properties, making it suitable for use in advanced materials and chemical intermediates. Recent studies have highlighted its potential as a precursor in the synthesis of novel organic materials, including conductive polymers and metal-organic frameworks (MOFs). These applications are driven by the compound's ability to facilitate controlled polymerization and self-assembly processes.
One of the most notable advancements in the study of naphthalemethylhydrazine involves its role in drug delivery systems. Researchers have explored its use as a building block for creating biocompatible polymers that can encapsulate and release therapeutic agents in a controlled manner. This innovation has opened new avenues in the field of nanomedicine, where precise drug delivery is critical for treating diseases such as cancer.
In terms of synthesis, naphthalemethylhydrazine can be prepared through various methods, including nucleophilic substitution and condensation reactions. Recent research has focused on optimizing these processes to enhance yield and purity while minimizing environmental impact. For instance, green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been employed to produce the compound more efficiently.
The application of naphthalemethylhydrazine extends beyond materials science into the realm of catalysis. It has been utilized as a ligand in homogeneous catalysis, facilitating reactions such as hydrogenation and oxidation. Its ability to coordinate with metal centers makes it an attractive candidate for designing highly efficient catalysts with tunable properties.
Moreover, naphthalemethylhydrazine has shown promise in the development of sensors for detecting environmental pollutants. By incorporating this compound into sensing materials, researchers have achieved sensitive and selective detection of gases such as nitrogen dioxide and volatile organic compounds (VOCs). These sensors hold potential for use in industrial monitoring and air quality control systems.
In conclusion, naphthalemethylhydrazine, with its unique properties and diverse applications, continues to be a focal point in chemical research. As advancements in synthesis techniques and material science progress, the potential for this compound to contribute to innovative technologies grows exponentially. Its role in drug delivery systems, catalysis, and environmental sensing underscores its importance across multiple disciplines.
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